2-Bromo-3-(ethylsulfonyl)-pyridine
Overview
Description
2-Bromo-3-(ethylsulfonyl)-pyridine is a chemical compound that belongs to the pyridine family. It is a white to off-white crystalline powder with a molecular formula of C7H8BrNO2S. This compound has been studied for its potential applications in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 2-Bromo-3-(ethylsulfonyl)-pyridine is not well understood. However, it is believed to act as an electrophilic reagent, which can react with nucleophiles such as amines and alcohols.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been found to be a mild irritant to the skin and eyes.
Advantages and Limitations for Lab Experiments
One advantage of 2-Bromo-3-(ethylsulfonyl)-pyridine is its versatility in organic synthesis. It can be used as a building block for the synthesis of various compounds. However, one limitation is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-Bromo-3-(ethylsulfonyl)-pyridine. One area of interest is the development of new synthetic methods for the compound. Another area of interest is the exploration of its potential applications in medicinal chemistry. Additionally, further studies are needed to better understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of 2-Bromo-3-(ethylsulfonyl)-pyridine involves a reaction between 2-bromo-3-nitropyridine and ethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
2-Bromo-3-(ethylsulfonyl)-pyridine has been studied for its potential applications in scientific research. It has been found to be a useful building block for the synthesis of biologically active molecules such as antiviral and anticancer agents. It has also been used as a reagent in organic chemistry for the synthesis of various compounds.
Properties
IUPAC Name |
2-bromo-3-ethylsulfonylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2S/c1-2-12(10,11)6-4-3-5-9-7(6)8/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADGBTPTWNFPAJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=C(N=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid](/img/structure/B47446.png)
![Morpholine, 4-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-](/img/structure/B47454.png)
![2,6-Dichloroimidazo[1,2-b]pyridazine](/img/structure/B47463.png)
